Cas no 1339473-30-1 (N-(2-fluorophenyl)thian-3-amine)

• Product Name: N-(2-fluorophenyl)thian-3-amine
• CAS No: 1339473-30-1
• MF: C₁₁H₁₄FNS
• MW: 211.298964977264
• CID: 5149342
• PubChem ID: 62873426
• Update Time: 2026-03-03

N-(2-fluorophenyl)thian-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)thian-3-amine
• n-(2-Fluorophenyl)tetrahydro-2h-thiopyran-3-amine
• 2H-Thiopyran-3-amine, N-(2-fluorophenyl)tetrahydro-

• Inchi： 1S/C11H14FNS/c12-10-5-1-2-6-11(10)13-9-4-3-7-14-8-9/h1-2,5-6,9,13H,3-4,7-8H2
• InChI Key： LQVSBTZJSOKHRG-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)NC1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(2-fluorophenyl)thian-3-amine

Comprehensive Analysis of N-(2-fluorophenyl)thian-3-amine (CAS No. 1339473-30-1): Properties, Applications, and Industry Trends

The compound N-(2-fluorophenyl)thian-3-amine (CAS No. 1339473-30-1) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals and material science. As researchers and industries seek innovative solutions for drug development and advanced materials, this compound stands out for its versatility. The presence of a fluorophenyl group combined with a thian-3-amine backbone offers intriguing possibilities for molecular interactions, making it a subject of intense study.

One of the most searched questions in the field of organic chemistry revolves around the synthetic pathways for N-(2-fluorophenyl)thian-3-amine. Current methodologies often involve multi-step reactions, including nucleophilic substitution and catalytic hydrogenation, to achieve high purity and yield. The compound's fluorine substitution is particularly noteworthy, as it enhances metabolic stability and bioavailability—a critical factor in modern drug design. This aligns with the growing demand for fluorinated compounds in medicinal chemistry, a trend driven by their ability to improve pharmacokinetic properties.

In the context of AI-driven drug discovery, N-(2-fluorophenyl)thian-3-amine has been flagged as a promising candidate for virtual screening. Machine learning models often highlight its balanced lipophilicity and hydrogen-bonding capacity, which are essential for target engagement. Researchers are also exploring its potential as a scaffold for kinase inhibitors, a hot topic in oncology research. The compound's ability to modulate protein-protein interactions could pave the way for novel therapeutics in diseases like cancer and autoimmune disorders.

From an industrial perspective, the scalability of N-(2-fluorophenyl)thian-3-amine production is a frequent topic in patent literature. Innovations in green chemistry have led to more sustainable synthesis routes, reducing reliance on hazardous reagents. This resonates with the global push for environmentally friendly manufacturing, a priority for regulatory bodies and consumers alike. Companies specializing in fine chemicals are investing heavily in optimizing its production to meet the rising demand from the pharmaceutical intermediate market.

The compound's physicochemical properties, such as its melting point and solubility profile, are frequently queried in academic databases. These parameters are crucial for formulation scientists working on drug delivery systems. Recent studies suggest that N-(2-fluorophenyl)thian-3-amine exhibits favorable stability under physiological conditions, making it suitable for oral administration—a key consideration in patient compliance and commercial viability.

Another trending discussion involves the intellectual property landscape surrounding CAS No. 1339473-30-1. Patent filings indicate its utility in central nervous system (CNS) therapeutics, particularly for neurodegenerative diseases. This aligns with the surge in interest for blood-brain barrier permeable molecules, a niche where fluorinated compounds often excel. Legal experts predict intensified competition for proprietary rights, given the compound's broad applicability.

In analytical chemistry, advancements in HPLC and LC-MS techniques have improved the detection and quantification of N-(2-fluorophenyl)thian-3-amine in complex matrices. This is critical for quality control in pharmaceutical production, where even trace impurities can impact efficacy. The compound's distinct UV absorption spectrum also facilitates method development, a topic frequently explored in peer-reviewed journals.

Looking ahead, the integration of computational chemistry tools is expected to unlock new applications for N-(2-fluorophenyl)thian-3-amine. Molecular docking simulations reveal potential interactions with understudied biological targets, opening doors for repurposing strategies. As the scientific community embraces open-source drug discovery, collaborative efforts could accelerate the translation of this compound from bench to bedside.